3-{(3R*,4S*)-1-[2-(4-chloro-1H-pyrazol-1-yl)ethyl]-4-morpholin-4-ylpiperidin-3-yl}propanoic acid

• IUPAC Name: 3-[(3R,4S)-1-[2-(4-chloropyrazol-1-yl)ethyl]-4-morpholin-4-ylpiperidin-3-yl]propanoic acid
• InChI: InChI=1S/C17H27ClN4O3/c18-15-11-19-22(13-15)6-5-20-4-3-16(21-7-9-25-10-8-21)14(12-20)1-2-17(23)24/h11,13-14,16H,1-10,12H2,(H,23,24)/t14-,16+/m1/s1
• InChI Key: RPMFBKMZXAIMTC-ZBFHGGJFSA-N
• Canonical SMILES: C1CN(CC(C1N2CCOCC2)CCC(=O)O)CCN3C=C(C=N3)Cl
• Isomeric SMILES: C1CN(C[C@H]([C@H]1N2CCOCC2)CCC(=O)O)CCN3C=C(C=N3)Cl
• Molecular Formula: C17H27ClN4O3
• Molecular Weight: 370.9 g/mol

Description

This compound is a part of a larger family of chemicals that have been extensively studied for their various properties and applications in different fields. The focus here is on the synthesis, molecular structure, chemical reactions, and physical and chemical properties of this specific compound.

Synthesis Analysis

The synthesis of related compounds often involves regiospecific processes, where the correct identification of the formed regioisomer can be challenging. Spectroscopic techniques, coupled with single-crystal X-ray analysis, are crucial for unambiguous structure determination. For instance, Kumarasinghe, Hruby, and Nichol (2009) synthesized similar pyrazole derivatives, highlighting the importance of X-ray analysis in confirming molecular structures (Kumarasinghe, Hruby, & Nichol, 2009).

Molecular Structure Analysis

X-ray diffraction is a key tool in analyzing the molecular structure of such compounds. For example, Wang et al. (2017) utilized X-ray powder diffraction to study an important intermediate in the synthesis of the anticoagulant apixaban, demonstrating the utility of this method in understanding molecular structures (Wang et al., 2017).

Chemical Reactions and Properties

The chemical reactions and properties of these compounds can be complex. For instance, Dobbin et al. (1993) studied hydrogen bonding in related compounds, revealing insights into their chemical behavior (Dobbin, Hider, Rizvi, Maki, & Helm, 1993).

Physical Properties Analysis

Physical properties like solubility, melting point, and crystal structure are essential aspects of these compounds. Vogt et al. (2013) discussed the polymorphism in a related compound, which is critical for understanding its physical properties (Vogt, Williams, Johnson, & Copley, 2013).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are important for the application of these compounds. El-Hag-Ali (2010) synthesized novel thiazole and thiazolopyridine derivatives containing a morpholine moiety, showing the diversity in chemical properties within this compound class (El-Hag-Ali, 2010).